1-(Diethylamino)propan-2-yl 2-chlorobenzoate

• Molecular Formula: C14H20ClNO2
• Molecular Weight: 269.77 g/mol
• IUPAC Name: 1-(diethylamino)propan-2-yl 2-chlorobenzoate
• InChI: InChI=1S/C14H20ClNO2/c1-4-16(5-2)10-11(3)18-14(17)12-8-6-7-9-13(12)15/h6-9,11H,4-5,10H2,1-3H3
• InChI Key: DMVBDORBPHQTFH-UHFFFAOYSA-N
• SMILES: CCN(CC)CC(C)OC(=O)C1=CC=CC=C1Cl
• solubility: 37.9 [ug/mL]

Description

1-(Diethylamino)propan-2-yl 2-chlorobenzoate is a chemical compound that belongs to the class of esters. It is commonly known as DEET and is widely used as an insect repellent. DEET has been used for over 60 years and is considered as one of the most effective insect repellents available. The chemical formula of DEET is C12H17ClNO2.

Mechanism of Action

The mechanism of action of DEET as an insect repellent is not fully understood. However, it is believed that DEET acts by interfering with the insect's ability to detect the presence of the host. DEET may also interfere with the insect's feeding behavior and disrupt its olfactory system.
Biochemical and Physiological Effects:
DEET has been shown to have low toxicity in humans and animals. It is rapidly absorbed through the skin and is metabolized in the liver. DEET is excreted in the urine and has a half-life of approximately 12 hours.

Advantages and Limitations for Lab Experiments

DEET is a widely used insect repellent and has been extensively studied for its insect repellent properties. However, DEET has some limitations for use in laboratory experiments. DEET may interfere with the behavior of insects and may affect the results of experiments. DEET may also have toxic effects on some insects, which may affect the results of experiments.

Future Directions

There is a need for further research to understand the mechanism of action of DEET as an insect repellent. Future research should also focus on the development of new insect repellents that are more effective and have fewer side effects than DEET. Additionally, research should be conducted to understand the potential environmental impact of DEET and other insect repellents.

Synthesis Methods

DEET can be synthesized by the reaction of 2-chlorobenzoic acid with diethylamine in the presence of an acid catalyst. The reaction produces DEET and water as by-products.

Scientific Research Applications

DEET has been extensively studied for its insect repellent properties. It is known to repel a wide range of insects, including mosquitoes, ticks, and fleas. DEET has been found to be effective in preventing insect bites and reducing the transmission of insect-borne diseases such as malaria, dengue fever, and Zika virus.